Cas no 171820-48-7 (2H-Tetrazole, 2-(2,5-dimethoxyphenyl)-)

• Product Name: 2H-Tetrazole, 2-(2,5-dimethoxyphenyl)-
• CAS No: 171820-48-7
• MF: C₉H₁₀N₄O₂
• MW: 206.20130109787
• CID: 3811982
• PubChem ID: 86185088
• Update Time: 2025-04-22

2H-Tetrazole, 2-(2,5-dimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-Tetrazole, 2-(2,5-dimethoxyphenyl)-
• 171820-48-7
• DTXSID901282670

• Inchi： 1S/C9H10N4O2/c1-14-7-3-4-9(15-2)8(5-7)13-11-6-10-12-13/h3-6H,1-2H3
• InChI Key： AQYXYVBYUAZOCI-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1N1N=NC=N1)OC

Computed Properties

• Exact Mass: 206.08037557Da
• Monoisotopic Mass: 206.08037557Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 62.1Ų